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Compound of Interest

Compound Name: Bis(diethyldithiocarbamato)copper

CAS No.: 4567-99-1

Cat. No.: B1211247

Get Quote

Introduction: The "Backbone" Chemistry
Dithiocarbamates (DTCs) represent one of the oldest yet most critical classes of fungicides in

modern agriculture. First introduced in the 1930s (Thiram) and 1960s (Mancozeb), they

function as multi-site contact inhibitors. Unlike systemic single-site fungicides (e.g., azoles or

strobilurins) that are prone to rapid resistance development, DTCs remain effective due to their

chaotic mode of action, making them indispensable tank-mix partners for resistance

management.

This guide details the chemical mechanisms, in vitro screening protocols, and regulatory-

compliant residue analysis methods for DTCs, specifically distinguishing between

Dimethyldithiocarbamates (DDCs) (e.g., Thiram) and Ethylenebisdithiocarbamates (EBDCs)

(e.g., Mancozeb).

Mechanism of Action (MOA): Multi-Site Inhibition
FRAC Classification: Group M03 (Multi-site Contact Activity)
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The efficacy of DTCs relies on their chemical instability. They are "pro-drugs" that require

degradation on the leaf surface (in the presence of water and oxygen) to release their active

toxic moieties.

The Chemical Cascade
Activation: Upon exposure to water and UV, EBDCs degrade into Ethylene Diisothiocyanate

(EDI) and Ethylenethiourea (ETU). DDCs degrade into Dimethyl Dithiocarbamate ions.

Thiol Oxidation: The isothiocyanates are highly electrophilic. They react irreversibly with

sulfhydryl (-SH) groups on amino acids (cysteine) within fungal enzymes.

Metal Chelation: The dithiocarbamate anion is a strong chelator.[1] It strips essential metal

co-factors (Copper, Zinc, Manganese) from fungal metalloenzymes, disrupting the Krebs

cycle and ATP production.

MOA Visualization
The following diagram illustrates the activation and dual-attack mechanism of EBDC fungicides.
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Figure 1: The multi-site mode of action of Ethylenebisdithiocarbamates (EBDCs), highlighting

the generation of reactive isothiocyanates and metal chelation.

Application Note: In Vitro Efficacy Screening
Method: Poisoned Food Technique Objective: To determine the EC50 (Effective Concentration

for 50% inhibition) of a DTC formulation against a target pathogen (e.g., Alternaria solani or

Fusarium spp.).

Critical Considerations
Solubility: DTCs are often insoluble in water. You must use a solvent (Acetone or DMSO) to

prepare the stock solution.
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Thermal Instability: DTCs degrade at high temperatures. Never add the fungicide to boiling

agar. Wait until the media cools to ~50°C (molten state).

Protocol Steps
Media Preparation: Autoclave Potato Dextrose Agar (PDA) and allow it to cool to 50°C in a

water bath.

Stock Solution: Dissolve technical grade Mancozeb/Thiram in sterile Acetone to create a

10,000 ppm stock.

Amendment (The "Poisoning"):

Pipette specific volumes of stock into the molten agar to achieve a gradient (e.g., 10, 50,

100, 500 ppm).

Control A (Negative): Pure PDA.

Control B (Solvent): PDA + Acetone (equivalent to the highest volume used in treatments)

to rule out solvent toxicity.

Plating: Pour 20 mL into Petri dishes and allow to solidify.

Inoculation: Place a 5mm mycelial plug (active margin of a 7-day old culture) face-down in

the center of the plate.[2]

Incubation: Incubate at 25°C ± 2°C for 5–7 days.

Data Analysis: Measure radial growth (diameter) in two perpendicular directions.

Calculation:

Where

is the growth in Control B (Solvent) and

is growth in treatment.
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Application Note: Residue Analysis (The CS2
Method)
Method: Acid Hydrolysis / Colorimetric Determination (Keppel/Viles Method) Regulatory

Standard: European Standard EN 12396

Because DTCs degrade rapidly, they cannot be analyzed as intact molecules in routine screens

(like QuEChERS).[1] Instead, regulations define residues as "Total Dithiocarbamates

expressed as CS2."

The Analytical Challenge
DTCs decompose in hot acid to release Carbon Disulfide (CS2).[1][3] This protocol captures

the evolved gas.[1]

Workflow Protocol
Digestion: Place homogenized crop sample (e.g., 50g apple puree) in a reaction flask. Add

Stannous Chloride (

) and Hydrochloric Acid (

).[1] Heat to boiling.

Scrubbing: The evolved gas stream is passed through a trap containing Lead Acetate.

Why? To remove Hydrogen Sulfide (

) and mercaptans which interfere with the reading.

Trapping/Reaction: The scrubbed gas (CS2) bubbles into a reaction vial containing Cupric

Acetate and Diethanolamine in ethanol (Viles Reagent).

Quantification: The CS2 reacts to form a yellow copper dithiocarbamate complex.[3]

Measure Absorbance at 435 nm (UV-Vis) or trap in isooctane for GC-MS analysis.

Analytical Workflow Diagram
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Figure 2: The "Total CS2" evolution method for determining dithiocarbamate residues.[4]

Comparative Data: Common DTC Fungicides
The following table contrasts the key dithiocarbamates used in agriculture. Note the distinction

in metallic coordination.

Active
Ingredient

Sub-Class Metals Primary Crops
Key
Regulatory
Note (EU)

Mancozeb EBDC Mn, Zn
Potatoes,

Grapes, Cereals

Non-Renewed

(2021) due to

Reprotoxicity 1B.

Maneb EBDC Mn
Vegetables,

Ornamentals

Banned/Restricte

d in many zones.

Metiram EBDC Zn Potatoes, Fruits

Similar

restrictions to

Mancozeb.

Thiram DDC None
Seed Treatment

(Corn/Soy)

Non-Renewed

(2019). High

acute toxicity.

Propineb P-DTC Zn
Tomatoes,

Potatoes

Contains

propylene bridge;

degrades to

PTU.

Regulatory Intelligence & Safety (E-E-A-T)
The ETU Concern
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The primary toxicological driver for the restriction of EBDCs (Mancozeb, Maneb) is the

metabolite Ethylenethiourea (ETU).

Toxicity: ETU is a potent thyroid inhibitor and a classified carcinogen/teratogen.

Dietary Risk: Boiling vegetables containing EBDC residues can increase the conversion to

ETU, unlike most pesticides which degrade upon cooking.

The EU Non-Renewal (Expert Insight)
As of January 2021, the European Commission did not renew the approval for Mancozeb. The

European Food Safety Authority (EFSA) identified that Mancozeb possesses endocrine

disrupting properties and classified it as Toxic for Reproduction Category 1B.[5] This has forced

a shift in the industry toward alternative multi-site inhibitors like Folpet or biologicals, though

Mancozeb remains widely used in the Americas and Asia.

Resistance Management
Despite regulatory pressure, DTCs are the "gold standard" for resistance management (FRAC

Code M03).

Recommendation: Always tank-mix single-site inhibitors (e.g., SDHIs or DMI fungicides) with

a DTC to protect the high-risk partner from resistance development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1211247?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

